Cas no 81-61-8 (1,2,5,8-tetrahydroxyanthraquinone)

• Product Name: 1,2,5,8-tetrahydroxyanthraquinone
• CAS No: 81-61-8
• MF: C₁₄H₈O₆
• MW: 272.20972442627
• MDL: MFCD00001205
• CID: 81700
• PubChem ID: 329823863
• Update Time: 2025-07-30

1,2,5,8-tetrahydroxyanthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,2,5,8-tetrahydroxyanthraquinone
• 1,2,5,8-Tetrahydroxy-9,10-anthraquinoine
• Quinidine cupric sulfate solution
• Quinalizarin
• Quanalizarine
• 1,2,5,8-tetrahydroxyanthracene-9,10-dione
• QUINALIZARIN C.I. NO. 58500
• Quinalizarine
• 1,2,5,8-tetrahydroxy-9,10-anthracenedione
• 1,2,5,8-tetrahydroxy-9,10-anthraquinone
• 9,10-Anthracenedione,1,2,5,8-tetrahydroxy
• Alizarinbordeaux
• Alizarine Bordeaux
• Alizarine Bordeaux B
• C.I. Mordant Violet 26
• Khinalizarin
• Alizarin Bordeaux BD
• C.I. 58500
• NSC 144046
• NSC 4896
• PHF 016
• 1,2,5,8-Tetrahydroxy-9,10-anthracenedione (ACI)
• Anthraquinone, 1,2,5,8-tetrahydroxy- (8CI)
• Quinalizarin (6CI)
• 1,4,5,6-Tetrahydroxyanthraquinone
• Quinazarin
• 1,5,8,10-tetrahydroxy-2,9-anthraquinone
• CHEBI:37495
• 5,8,9,10-tetrahydroxy-1,2-anthraquinone
• 1,5,8-Tetrahydroxyanthraquinone
• DTXSID4052558
• AKOS004901435
• KBioSS_001432
• DTXCID5031131
• Spectrum5_000846
• 6D43C3LYSG
• SPECTRUM1500759
• 1,2,5,8-Tetrahydroxyanthracinon
• NCI60_004175
• Quinalizarin, >=95% (HPLC)
• HY-124833
• 1,2,5,8Tetrahydroxy9,10anthracenedione
• NCGC00095268-01
• UNII-6D43C3LYSG
• NSC144046
• DB08660
• Anthraquinone,2,5,8-tetrahydroxy-
• 4,5,6,9-tetrahydroxy-1,10-anthraquinone
• 4,7,8,9-tetrahydroxy-1,10-anthraquinone
• 1,2,5,8-Tetrahydroxyanthra-9,10-quinone #
• Spectrum4_000998
• KBio2_001432
• BBL012309
• 2,8,9,10-tetrahydroxy-1,5-anthraquinone
• Q1073575
• NSC-4896
• NSC-144046
• NCGC00095268-03
• 1,2,5,8Tetrahydroxy9,10anthraquinone
• HMS500H06
• Anthraquinone, 1,2,5,8-tetrahydroxy-
• MFCD00001205
• KBio1_000144
• 1,5,8-Tetrahydroxyanthracinon
• SPBio_001284
• DivK1c_000144
• 9, 1,2,5,8-tetrahydroxy-
• QUINALIZARIN [MI]
• KBioGR_001435
• 5,6,9,10-tetrahydroxy-1,4-anthraquinone
• Chinalizarin
• KBio2_006568
• 1,5,8-Tetrahydroxy-9,10-anthraquinone
• 1,2,5,8-Tetrahydroxy-Anthraquinone
• 9,10-Anthracenedione, 1,2,5,8-tetrahydroxy-
• BSPBio_002456
• 1,2,5,8Tetrahydroxy anthraquinone
• VS-03274
• 9,10Anthracenedione, 1,2,5,8tetrahydroxy
• BRN 1889617
• Spectrum_000952
• Spectrum3_000778
• 1,2,5,8-tetrahydroxy-9,10-dihydroanthracene-9,10-dione
• 81-61-8
• Spectrum2_001362
• Anthraquinone, 1,2,5,8tetrahydroxy
• NCGC00095268-02
• Quinalizarin, E
• 1,2,5,8-Tetrahydroxyanthra-9,10-quinone
• NINDS_000144
• 1, 2, 5, 8-Tetrahydroxyanthraquinone
• 4-08-00-03683 (Beilstein Handbook Reference)
• CCG-38979
• SCHEMBL138122
• 1,4,5,6Tetrahydroxyanthraquinone
• NS00021368
• TXQ
• 4,8,9,10-tetrahydroxy-1,7-anthraquinone
• CCRIS 5598
• 1,2,5,8-Tetrahydroxy anthraquinone
• Alizarinbordeux
• HMS1923K15
• 1,2,5,8Tetrahydroxyanthracinon
• SR-01000196297-1
• SR-01000196297
• EINECS 201-366-6
• KBio2_004000
• 1,2,5,8Tetrahydroxyanthraquinone
• STK803167
• IDI1_000144
• CHEMBL29898
• 2,5,8,9-tetrahydroxy-1,10-anthraquinone
• KBio3_001676
• NSC4896
• 3fl5
• BDBM50041419
• Mordant Violet 26

• MDL： MFCD00001205
• Inchi： 1S/C14H8O6/c15-6-3-4-7(16)11-10(6)12(18)5-1-2-8(17)13(19)9(5)14(11)20/h1-4,15-17,19H
• InChI Key： VBHKTXLEJZIDJF-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C=CC=2O)O)C(=O)C2C1=CC=C(C=2O)O

Computed Properties

• Exact Mass: 272.03200
• Monoisotopic Mass: 272.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• Surface Charge: 0
• Tautomer Count: 227
• XLogP3: 2.5

Experimental Properties

• Color/Form: Red needle crystal
• Density: 1.4292 (rough estimate)
• Melting Point: ≥300 °C
• Boiling Point: 375.27°C (rough estimate)
• Flash Point: 280.6°C
• Refractive Index: 1.5230 (estimate)
• PSA: 115.06000
• LogP: 1.28440
• Solubility: It is red purple in alkaline aqueous solution, yellow in acetic acid, and blue purple in sulfuric acid. When diluted, it produces a matte red precipitate. It is soluble in ethanol, very slightly soluble in a variety of organic solvents, and insoluble in water
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,2,5,8-tetrahydroxyanthraquinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds